molecular formula C9H8FNO2S B8361568 3-Fluoro-5-(methylsulfonyl)-1H-indole

3-Fluoro-5-(methylsulfonyl)-1H-indole

Cat. No. B8361568
M. Wt: 213.23 g/mol
InChI Key: XWOFLPOGWHBGBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-5-(methylsulfonyl)-1H-indole is a useful research compound. Its molecular formula is C9H8FNO2S and its molecular weight is 213.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Fluoro-5-(methylsulfonyl)-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Fluoro-5-(methylsulfonyl)-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Fluoro-5-(methylsulfonyl)-1H-indole

Molecular Formula

C9H8FNO2S

Molecular Weight

213.23 g/mol

IUPAC Name

3-fluoro-5-methylsulfonyl-1H-indole

InChI

InChI=1S/C9H8FNO2S/c1-14(12,13)6-2-3-9-7(4-6)8(10)5-11-9/h2-5,11H,1H3

InChI Key

XWOFLPOGWHBGBK-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC2=C(C=C1)NC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 3,3-difluoro-5-(methylsulfonyl)indolin-2-one (1.0 g, 4.0 mmol) in anhydrous THF (25 mL), a solution of “BH2F.THF” (nominal concentration 1.3 M, 13 ml) was added at 0° C. The reaction mixture was stirred at room temperature for 16 h. The reaction mixture was brought to 0° C., aqueous HCl (3 M, 13 mL) was added dropwise. The reaction mixture was subsequently neutralized with aqueous NaOH (2.5M). The mixture was extracted with ethyl acetate, separated and concentrated in vacuo. The residue was purified by flash column chromatography to give the title compound (0.450 g, 52.3%); MS: 213.9 (M+1).
Name
3,3-difluoro-5-(methylsulfonyl)indolin-2-one
Quantity
1 g
Type
reactant
Reaction Step One
Name
BH2F
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
13 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
25 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Yield
52.3%

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